Cas no 1318158-89-2 (Cardenolide B-1)

Cardenolide B-1 structure
Cardenolide B-1 structure
Product Name:Cardenolide B-1
CAS No:1318158-89-2
MF:C30H44O8
MW:532.665570259094
CID:837688
PubChem ID:46872929
Update Time:2025-04-19

Cardenolide B-1 Chemical and Physical Properties

Names and Identifiers

    • Cardenolide B-1
    • (3beta,5beta)-3-[(6-deoxy-3-O-methyl-beta-D-galactopyranosyl)oxy]-8,14-epoxycard-20(22)-enolide
    • [ "" ]
    • Cardenolide B1
    • 9140AF
    • 3-((1S,3R,6R,7R,10R,11S,14S,16R)-14-((2R,3R,4S,5S,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-7,11-dimethyl-2-oxapentacyclo(8.8.0.01,3.03,7.011,16)octadecan-6-yl)-2H-furan-5-one
    • FS-9375
    • 3-[(1S,3R,6R,7R,10R,11S,14S,16R)-14-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-6-yl]-2H-furan-5-one
    • AKOS032961839
    • 1318158-89-2
    • Inchi: 1S/C30H44O8/c1-16-23(32)25(34-4)24(33)26(36-16)37-19-6-9-27(2)18(14-19)5-11-29-21(27)8-10-28(3)20(7-12-30(28,29)38-29)17-13-22(31)35-15-17/h13,16,18-21,23-26,32-33H,5-12,14-15H2,1-4H3
    • InChI Key: ZIZPCWNXFYPMNP-UHFFFAOYSA-N
    • SMILES: COC1C(O)C(OC2CC3CCC45C(C3(C)CC2)CCC2(C4(CCC2C2COC(=O)C=2)O5)C)OC(C)C1O

Computed Properties

  • Exact Mass: 532.30400
  • Monoisotopic Mass: 532.30361836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 4
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 703.7±60.0 °C at 760 mmHg
  • Flash Point: 228.2±26.4 °C
  • PSA: 106.98000
  • LogP: 3.27070
  • Vapor Pressure: 0.0±5.1 mmHg at 25°C

Cardenolide B-1 Security Information

Cardenolide B-1 Pricemore >>

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